A gas-chromatographic method for the determination of increased bromide concentrations in blood
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9729700428
Abstract
A method is described for the determination of bromide in blood by gas chromatography. The bromide, in a protein-free filtrate, is oxidised to bromine by potassium permanganate in acidic solution and extracted into cyclohexane containing cyclohexene to give 1,2-dibromocyclohexane, which is determined by gas chromatography using 1,6-dibromohexane as an internal standard. About 70 per cent. of the bromide present is converted into 1,2-dibromocyclohexane; chlorine, from chloride, reacts to give, 1,2-dichlorocyclohexane. Oxalate, fluoride or heparin, which may be present as a preservative or an anti-coagulant, do not interfere and 1,2-dibromocyclohexane is not obtained from carbromal or Bromvaletone under the conditions described. The method is applicable in the range from 10 to 100 mg of bromide per 100 ml of blood (0·1 to 1·0 mg ml–1) and to higher levels after dilution of the sample.
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CAS no.: 89640-58-4